Cas no 133201-14-6 (methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name))

methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name) structure
133201-14-6 structure
Product Name:methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name)
CAS No:133201-14-6
MF:C18H29N6O8P
MW:488.432024717331
CID:1232725
PubChem ID:452571
Update Time:2025-04-20

methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name) Chemical and Physical Properties

Names and Identifiers

    • methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name)
    • methyl (2S)-2-[[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-ethoxyphosphoryl]amino]-3-methylbutanoate
    • L-Valine, N-(3'-azido-3'-deoxy-P-ethyl-5'-thymidylyl)-, methyl ester, (R)-
    • 133201-14-6
    • methyl (2S)-2-[[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy-ethoxy-phosphoryl]amino]-3-methyl-butanoate
    • 5'-MeValPO3(Et) AZT
    • 3'-Azido-3'-deoxythymidine-5'-(ethyl methoxyvalinyl)phosphate
    • Inchi: 1S/C18H29N6O8P/c1-6-30-33(28,22-15(10(2)3)17(26)29-5)31-9-13-12(21-23-19)7-14(32-13)24-8-11(4)16(25)20-18(24)27/h8,10,12-15H,6-7,9H2,1-5H3,(H,22,28)(H,20,25,27)/t12-,13+,14+,15-,33?/m0/s1
    • InChI Key: GGZPMMRIYIRBDM-RXJKDQPTSA-N
    • SMILES: P(N[C@H](C(=O)OC)C(C)C)(=O)(OCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 488.17867
  • Monoisotopic Mass: 488.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 889
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 181.26
  • LogP: 2.01576

methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name) Related Literature

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.